molecular formula C15H14N2O2 B7557833 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide

3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide

Cat. No. B7557833
M. Wt: 254.28 g/mol
InChI Key: DAUCYMLTNDLADK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide, also known as ABF, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. ABF is a small molecule that has been synthesized through various methods and has been shown to have a unique mechanism of action. In

Mechanism of Action

The mechanism of action of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide involves the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), that are involved in the inflammation process. 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to bind to the active site of these enzymes, preventing them from carrying out their normal function. Additionally, 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. This pathway involves the release of cytochrome c from the mitochondria, which leads to the activation of caspases and ultimately cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide have been studied extensively. 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. Additionally, 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis in vitro. Furthermore, 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide in lab experiments include its small size, which allows for easy penetration into cells, and its unique mechanism of action, which makes it a potential candidate for the treatment of various diseases. However, the limitations of using 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide in lab experiments include its low solubility in water, which can make it difficult to work with, and its potential toxicity, which requires careful handling.

Future Directions

There are many potential future directions for the study of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide. One potential direction is the development of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide-based drugs for the treatment of inflammatory diseases, cancer, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide and its potential side effects. Furthermore, the synthesis of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide analogs may lead to the discovery of more potent and selective compounds with unique therapeutic applications.
Conclusion
In conclusion, 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. It has been synthesized through various methods and has been shown to have a unique mechanism of action. 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. While there are limitations to using 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide in lab experiments, there are many potential future directions for the study of this compound.

Synthesis Methods

The synthesis of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been achieved through various methods, including Suzuki coupling, Buchwald-Hartwig coupling, and Sonogashira coupling. These methods involve the reaction of different reagents to form the final product. The yield and purity of 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide can vary depending on the method used. However, the most commonly used method for synthesizing 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide is the Suzuki coupling method, which involves the reaction of 2,3-dihydro-1-benzofuran-5-boronic acid with 3-aminobenzamide in the presence of a palladium catalyst.

Scientific Research Applications

3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to have potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to inhibit the activity of certain enzymes that are involved in the inflammation process, making it a potential candidate for the treatment of inflammatory diseases. Additionally, 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to induce apoptosis in cancer cells, making it a potential chemotherapeutic agent. Furthermore, 3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide has been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases.

properties

IUPAC Name

3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14N2O2/c16-12-3-1-2-11(8-12)15(18)17-13-4-5-14-10(9-13)6-7-19-14/h1-5,8-9H,6-7,16H2,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAUCYMLTNDLADK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC2=C1C=C(C=C2)NC(=O)C3=CC(=CC=C3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

254.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-amino-N-(2,3-dihydro-1-benzofuran-5-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.